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Introduction
Cellular invasion through the extracellular matrix (ECM) is a critical process in cancer

metastasis. The Matrigel invasion assay is a widely accepted in vitro method to quantify the

invasive potential of cancer cells. This assay utilizes a reconstituted basement membrane

matrix, Matrigel, which mimics the natural barrier that cancer cells must degrade to

metastasize. Invasive cells secrete proteases, such as matrix metalloproteinases (MMPs), that

break down the Matrigel, allowing them to migrate through the pores of a transwell insert

towards a chemoattractant.

NPS-2143 is a selective antagonist of the Calcium-Sensing Receptor (CaSR), a G-protein

coupled receptor that has been implicated in cancer progression and metastasis.[1][2][3][4][5]

Studies have shown that NPS-2143 can inhibit the proliferation, migration, and invasion of

cancer cells, suggesting its potential as a therapeutic agent to impede metastasis.[1][2][4][6]

These application notes provide a detailed protocol for conducting a Matrigel invasion assay to

evaluate the inhibitory effects of NPS-2143 on cancer cell invasion.

Data Presentation
The inhibitory effect of NPS-2143 on the invasion of MDA-MB-231 breast cancer cells has been

quantified. The following table summarizes the dose-dependent inhibition of invasion.
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Inhibitor Concentration (µM) Cell Line
Invasion Inhibition
(%)

NPS-2143 2.5 MDA-MB-231 >60%

NPS-2143 5 MDA-MB-231 >70%

Data is derived from a study on the effects of NPS-2143 on breast cancer cells.[6]

Experimental Protocols
This protocol is optimized for assessing the anti-invasive properties of NPS-2143 using a 24-

well transwell system. It is recommended to optimize conditions such as cell seeding density

and incubation time for different cell lines.

Materials and Reagents
Invasive cancer cell line (e.g., MDA-MB-231)

Corning® Matrigel® Basement Membrane Matrix

24-well transwell inserts (8.0 µm pore size)

24-well companion plates

Cell culture medium (e.g., DMEM or RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate-Buffered Saline (PBS)

NPS-2143 hydrochloride (Tocris Bioscience or other reputable supplier)

Dimethyl sulfoxide (DMSO)
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Cotton swabs

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Staining solution (e.g., 0.1% Crystal Violet in 20% methanol)

Light microscope with a digital camera

Preparation of Matrigel-Coated Inserts
1.1. Thaw Matrigel on ice overnight at 4°C. All subsequent steps involving Matrigel should be

performed on ice using pre-chilled pipette tips and tubes to prevent premature polymerization.

[7][8]

1.2. Dilute the Matrigel to the desired concentration (typically 200-300 µg/mL) with ice-cold,

serum-free cell culture medium.[7][8]

1.3. Carefully add 100 µL of the diluted Matrigel solution to the center of the upper chamber of

each transwell insert. Ensure even coating of the membrane.[7]

1.4. Incubate the coated inserts at 37°C for at least 2-4 hours to allow the Matrigel to solidify

into a gel.[7][8]

1.5. After solidification, rehydrate the Matrigel by adding 100 µL of warm, serum-free medium to

the upper chamber and 500 µL to the lower chamber. Incubate at 37°C for at least 30 minutes.

[7]

Cell Preparation and Seeding
2.1. Culture the chosen cancer cell line to ~80% confluency.

2.2. The day before the assay, replace the culture medium with serum-free medium and

incubate overnight to starve the cells. This enhances their migratory response to a

chemoattractant.

2.3. On the day of the experiment, detach the cells using Trypsin-EDTA, wash with PBS, and

resuspend them in serum-free medium.
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2.4. Count the cells using a hemocytometer and adjust the concentration to 1 x 10⁵ to 5 x 10⁵

cells/mL in serum-free medium.

2.5. Prepare cell suspensions containing different concentrations of NPS-2143. A vehicle

control (DMSO) should be included. The final concentration of DMSO should not exceed 0.1%.

[6]

2.6. Carefully remove the rehydration medium from the upper and lower chambers of the

prepared inserts.

2.7. Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber

of each well.

2.8. Seed 200 µL of the cell suspension (containing the appropriate concentration of NPS-2143
or vehicle) into the upper chamber of the inserts.

Incubation and Analysis
3.1. Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 24-48 hours. The

incubation time should be optimized based on the cell line's invasive properties.

3.2. After incubation, carefully remove the medium from the upper chamber.

3.3. Using a cotton swab, gently remove the non-invaded cells and the Matrigel layer from the

upper surface of the membrane.[9][10]

3.4. Fix the invaded cells on the underside of the membrane by immersing the inserts in a

fixation solution for 15-20 minutes.

3.5. Gently wash the inserts with PBS.

3.6. Stain the fixed cells by immersing the inserts in a staining solution for 15-20 minutes.[9][10]

3.7. Gently wash the inserts with water to remove excess stain and allow them to air dry.

3.8. Image the stained cells on the underside of the membrane using a light microscope.
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3.9. Quantify the number of invaded cells by counting the cells in several random fields of view

and calculating the average. Alternatively, the dye can be eluted and the absorbance measured

using a plate reader.

Visualizations
Experimental Workflow
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Caption: Matrigel invasion assay workflow.
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NPS-2143 Signaling Pathway in Cancer Cell Invasion
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Caption: NPS-2143 inhibits CaSR, leading to reduced cell invasion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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